N-(4-methoxybenzyl)-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidine-1-carboxamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidine-1-carboxamide
• InChI: InChI=1S/C21H22N4O3/c1-27-17-9-7-15(8-10-17)11-22-21(26)25-12-18(16-5-3-2-4-6-16)19(13-25)20-23-14-28-24-20/h2-10,14,18-19H,11-13H2,1H3,(H,22,26)
• InChI Key: FPLJKPTWZSSPGG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)N2CC(C(C2)C3=NOC=N3)C4=CC=CC=C4
• Molecular Formula: C21H22N4O3
• Molecular Weight: 378.4 g/mol

Description

N-(4-methoxybenzyl)-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidine-1-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a pyrrolidine derivative and is commonly referred to as 'compound 1' in scientific literature.

Scientific Research Applications

Antidiabetic and Antimicrobial Activity

Compounds related to "N-(4-methoxybenzyl)-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidine-1-carboxamide" have been synthesized and evaluated for their potential antidiabetic and antimicrobial activities. For instance, derivatives of dihydropyrimidine have been synthesized and tested for in vitro antidiabetic activity, showing promise in α-amylase inhibition assays, which could suggest potential applications in diabetes management (Lalpara et al., 2021). Additionally, 1,4-disubstituted 1,2,3-triazole derivatives have been evaluated for antimicrobial activities against various bacterial and fungal strains, indicating their potential as antimicrobial agents (Jadhav et al., 2017).

Enzyme Inhibition for Therapeutic Use

Further research into related compounds has explored their potential as enzyme inhibitors with therapeutic implications. Some novel heterocyclic compounds derived from 2-[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]acetohydrazide have been synthesized and screened for their lipase and α-glucosidase inhibition activities, highlighting their potential in treating diseases related to these enzymes (Bekircan et al., 2015).

Chemical Synthesis and Characterization

The synthesis and structural characterization of these compounds form a significant part of their scientific research applications. Detailed synthesis routes, along with NMR, IR spectroscopy, and mass spectrometry characterization, provide insights into their chemical properties and potential as scaffolds for further pharmaceutical development. For example, the synthesis of novel thiazolidine-2,4-dione carboxamide and amino acid derivatives has been reported, with some demonstrating antimicrobial activity, showcasing the versatility of these compounds in drug discovery (Alhameed et al., 2019).